Cas no 2228724-93-2 (2-(2-methanesulfonylphenyl)cyclopropylmethanamine)

• Product Name: 2-(2-methanesulfonylphenyl)cyclopropylmethanamine
• CAS No: 2228724-93-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6553306
• PubChem ID: 165701616
• Update Time: 2025-07-22

2-(2-methanesulfonylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methanesulfonylphenyl)cyclopropylmethanamine
• 2228724-93-2
• [2-(2-methanesulfonylphenyl)cyclopropyl]methanamine
• EN300-2003647

• Inchi： 1S/C11H15NO2S/c1-15(13,14)11-5-3-2-4-9(11)10-6-8(10)7-12/h2-5,8,10H,6-7,12H2,1H3
• InChI Key： QYLSPDSLRSQNMW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1CC1CN)(=O)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(2-methanesulfonylphenyl)cyclopropylmethanamine

Introduction to 2-(2-methanesulfonylphenyl)cyclopropylmethanamine (CAS No: 2228724-93-2)

2-(2-methanesulfonylphenyl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No) 2228724-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropyl moiety linked to an amine group and a phenyl ring substituted with a methanesulfonyl group. The distinctive arrangement of these functional groups imparts specific chemical and biological properties, making it a subject of interest for further exploration in drug discovery and development.

The structural composition of 2-(2-methanesulfonylphenyl)cyclopropylmethanamine encompasses several key functional elements that contribute to its potential pharmacological activity. The cyclopropyl group, a three-membered carbon ring, is known for its ability to influence the conformation and reactivity of adjacent atoms, often enhancing binding affinity to biological targets. The amine group (-NH₂) serves as a hydrogen bond acceptor and donor, crucial for interactions with proteins and enzymes. Additionally, the phenyl ring bearing a methanesulfonyl (-SO₂CH₃) substituent introduces polarity and electronic effects that can modulate the compound's solubility, metabolic stability, and interaction with biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl and methanesulfonyl groups due to their demonstrated utility in various therapeutic applications. The cyclopropyl moiety has been reported to enhance binding affinity in certain enzyme inhibitors, while the methanesulfonyl group is frequently employed in medicinal chemistry to improve pharmacokinetic properties such as solubility and metabolic stability. The combination of these features in 2-(2-methanesulfonylphenyl)cyclopropylmethanamine suggests that it may exhibit novel interactions with biological targets, warranting further investigation.

Current research in medicinal chemistry increasingly emphasizes the design of molecules with tailored structural motifs to achieve high selectivity and efficacy. The presence of both the cyclopropyl and methanesulfonyl groups in 2-(2-methanesulfonylphenyl)cyclopropylmethanamine positions it as a promising candidate for further exploration in the development of small-molecule drugs. Studies have begun to investigate its potential role in modulating enzyme activity, particularly in pathways relevant to inflammation, pain management, and neurodegenerative disorders. The unique structural features of this compound may enable it to interact with specific binding sites on target proteins, offering a potential therapeutic advantage.

The synthesis of 2-(2-methanesulfonylphenyl)cyclopropylmethanamine presents both challenges and opportunities for chemists seeking to optimize its pharmacological properties. Advanced synthetic methodologies are being employed to achieve high yields and purity while minimizing side reactions. Techniques such as transition-metal-catalyzed cross-coupling reactions have been explored to construct the cyclopropyl core efficiently. Additionally, strategies for introducing the methanesulfonyl group have been optimized to ensure regioselectivity and functional group compatibility. These synthetic advancements are crucial for producing sufficient quantities of the compound for preclinical testing and eventual clinical development.

Preclinical studies have begun to shed light on the biological activity of 2-(2-methanesulfonylphenyl)cyclopropylmethanamine. Initial experiments suggest that this compound exhibits moderate affinity for certain enzymes implicated in inflammatory responses, making it a candidate for further investigation as an anti-inflammatory agent. Furthermore, its structural features may allow it to interact with receptors or ion channels involved in pain perception, potentially leading to novel analgesic therapies. These findings are particularly exciting given the ongoing efforts to develop more effective pain management strategies with improved side-effect profiles.

The potential therapeutic applications of 2-(2-methanesulfonylphenyl)cyclopropylmethanamine extend beyond inflammation and pain management. Preliminary data indicate that this compound may also have neuroprotective properties, suggesting its relevance in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the cyclopropyl group to modulate protein-protein interactions could be particularly beneficial in disrupting pathological protein aggregates associated with these conditions. As research progresses, additional therapeutic areas may emerge where this compound demonstrates significant promise.

Regulatory considerations play a critical role in advancing compounds like 2-(2-methanesulfonylphenyl)cyclopropylmethanamine from preclinical stages to clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized quantities meet stringent quality standards required for safety testing. Furthermore, adherence to guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) is essential for navigating clinical trial protocols effectively. These regulatory frameworks provide standardized procedures for assessing efficacy, safety, and dosimetry, ensuring that new therapeutics are developed responsibly.

The future direction of research on 2-(2-methanesulfonylphenyl)cyclopropylmethanamine lies in expanding its chemical space through structural analogues and derivatives. By modifying key functional groups or introducing additional substituents, scientists can explore new pharmacological profiles without losing affinity for target receptors or enzymes. Computational modeling techniques are increasingly being employed to predict how structural changes will affect biological activity, allowing researchers to design more targeted experiments efficiently.

In conclusion,2-(2-methanesulfonylphenyl)cyclopropylmethanamine (CAS No: 2228724-93-2) represents a compelling subject of study in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of cyclopropyl and methanesulfonyl groups offers opportunities for developing novel drugs with improved efficacy and selectivity across multiple disease indications including inflammation,pain management,and neurodegenerative disorders.Further research into its synthesis,bioactivity,and regulatory aspects will be instrumental in realizing its full pharmaceutical potential.